Sulphur Blue 10
Overview
Description
Sulphur Blue 10, also known as Methylthiocyanine, is an organic dye characterized by its dark green powdery appearance. It is primarily used in the textile, leather, and paper industries to impart bright blue and green colors. Additionally, it serves as a colorant in inks .
Preparation Methods
Sulphur Blue 10 can be synthesized through several methods:
Thatch Method: This involves reacting a methyl sulfoxide solution with sodium thiocyanine and adding hydrochloric acid to facilitate the reaction.
Industrial Production: Another method involves heating 4-(4-Hydroxyanilino)diphenylamine-4-sulfonic acid with sodium polysulfide solution at 105-106°C under reflux for 100 hours.
Chemical Reactions Analysis
Sulphur Blue 10 undergoes various chemical reactions, including:
Oxidation: It can be oxidized using reagents like manganese dioxide in the presence of hydrochloric acid.
Substitution: It can undergo substitution reactions with different functional groups, altering its chemical properties and applications.
Common reagents used in these reactions include hydrochloric acid, sodium polysulfide, and manganese dioxide. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Sulphur Blue 10 has a wide range of applications in scientific research:
Chemistry: It is used as a dye in various chemical processes and as a colorant in analytical techniques.
Biology: The compound’s properties make it useful in staining biological samples for microscopic analysis.
Medicine: While not directly used in medicine, its derivatives and related compounds are explored for potential therapeutic applications.
Mechanism of Action
The mechanism of action of Sulphur Blue 10 involves its interaction with various molecular targets. As a dye, it binds to specific sites on materials, imparting color through a combination of absorption and reflection of light. The exact molecular pathways depend on the substrate and the conditions under which the dye is applied.
Comparison with Similar Compounds
Sulphur Blue 10 can be compared with other sulfur-based dyes and compounds:
Sulphur Black 1: Known for its use in dyeing cotton and other fabrics, it provides a deep black color.
Sulphur Green 14: Used for dyeing textiles, it imparts a green hue.
Sulphur Yellow 2: Another sulfur-based dye, it is used for yellow coloration in various materials.
What sets this compound apart is its unique ability to produce bright blue and green colors, making it highly valuable in industries requiring vibrant and stable dyes.
Properties
CAS No. |
1327-62-4 |
|---|---|
Molecular Formula |
C10H18O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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